Lead sulfate
Overview
Description
Lead sulfate (PbSO4) is a chemical compound that plays a significant role in various industrial applications, particularly in the production of lead-acid batteries. The compound is known for its involvement in the electrochemical reactions within the battery, contributing to the battery's characteristics and performance .
Synthesis Analysis
The synthesis of lead sulfate and its nanostructures can be achieved through different methods. A notable approach is the use of scrap lead paste from lead-acid batteries to synthesize tetrabasic lead sulfate (4BS), which is then used as an additive to improve battery performance . Another method involves a mechanochemical process where lead oxide is co-ground with sulfur, leading to the formation of lead sulfide and lead sulfate . Additionally, a microwave reaction utilizing a thio Schiff-base as a sulfuring agent has been employed to create lead sulfate nanocrystals with varying morphologies .
Molecular Structure Analysis
The molecular structure of lead sulfate and its basic forms has been extensively studied. Tetrabasic lead sulfate (4PbO.PbSO4), an intermediate phase in lead-acid battery production, has a structure closely related to that of tetragonal PbO, with a unique sulfate group showing dynamic or static disorder . Tribasic lead sulfate (3PbO.PbSO4.H2O) features a structure with hexagonal nets of Pb and layers where Pb is partially replaced by equal numbers of S and 2H . These structural insights are crucial for understanding the solid-state reactions during battery production and cycling.
Chemical Reactions Analysis
The basic sulfates of lead, including PbO.PbSO4, 3PbO.PbSO4.H2O, and 4PbO.PbSO4, undergo anodic oxidation to form beta-PbO2, a process essential for the operation of lead-acid batteries . The transformation is largely metasomatic, preserving the morphology of the original basic sulfate crystals .
Physical and Chemical Properties Analysis
Lead sulfate nanostructures exhibit size-dependent optical and thermal properties. The band gap of PbS nanoparticles can be influenced by the size of the crystallites, which is a critical factor in determining the material's optical properties . The physical properties of lead sulfate, such as crystallinity and atomic ordering, can be evaluated using structural models and diffraction data . The addition of tetrabasic lead sulfate as an additive in lead-acid batteries has been shown to significantly enhance the charge-discharge cycle life, demonstrating the importance of the physical and chemical properties of lead sulfate in practical applications .
Scientific Research Applications
Electrochemical Properties in Lead-Acid Batteries
Lead sulfate plays a critical role in the electrochemical properties of lead-acid batteries. Research has investigated the electrochemical properties of lead and its compounds, including lead sulfate, in sulfate solutions, contributing significantly to our understanding of lead-acid battery functionality and electrode material characteristics (Kozin & Usach, 1995).
Recycling and Recovery Processes
Lead sulfate is a key component in waste recycling, particularly in the context of spent lead-acid batteries. Studies have developed methods for the recovery of lead from lead paste, which contains a significant proportion of lead sulfate. These methods include hydrometallurgical desulfurization and vacuum thermal reduction, aiming for efficient recycling and environmental sustainability (Ma & Qiu, 2015).
Lead Sulfate in Pollution Treatment
Lead sulfate has been used in the treatment of pollutants like chromium. Studies have explored the precipitation of chromium using lead sulfate, focusing on parameters like reaction temperature, pH, and lead sulfate dosage to optimize the removal process. This research contributes to environmental protection by developing methods to reduce harmful chromium concentrations (Peng et al., 2018).
Synthesis and Characterization
Research into the synthesis and characterization of lead sulfate and its derivatives has led to the development of various compounds with potential industrial applications. For instance, studies have investigated the synthesis of tribasic and tetrabasic lead sulfates by reactive grinding, examining the influence of morphological features on electrochemical performances (Grugeon-Dewaele et al., 1998).
Lead Sulfate in Biological Systems
In biological systems, lead sulfate has been examined for its interactions and impacts. For example, the use of sulfur-based materials in water treatment leads to increased sulfate concentrations, which can have effects on aquatic organisms. Research in this area has assessed the acute and chronic toxicity of sulfate to organisms like zebrafish, providing insights into the biological impacts of sulfate in ecosystems (Cao et al., 2022).
Safety And Hazards
Future Directions
The addition of tetrabasic lead sulfates (4BS) as additives to positive pastes will effectively address the shortcomings which occur during the usage of Lead-acid batteries, such as the premature capacity loss and the active substances shed in the positive paste . This suggests that future research could focus on improving the performance of lead-acid batteries using lead sulfate .
Relevant Papers Several papers have been published on the topic of lead sulfate. These include studies on the reduction of basic lead sulfate , the stabilization of exogenous lead-contaminated soil with different particle sizes , and the use of lead sulfate as the positive active material of lead-acid batteries .
properties
IUPAC Name |
lead(2+);sulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O4S.Pb/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEQXNNJHMWSZHK-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Pb+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PbSO4, O4PbS | |
Record name | LEAD SULFATE | |
Source | CAMEO Chemicals | |
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Record name | lead(II) sulfate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lead(II)_sulfate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50883502 | |
Record name | Lead sulphate | |
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Molecular Weight |
303 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Lead sulfate appears as a white crystalline solid. Insoluble in water and sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be mildly toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. Use: in lithography, battery acid solution treated fabrics, used in varnishes., Water or Solvent Wet Solid, Dry Powder; Dry Powder, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Dry Powder, Water or Solvent Wet Solid; Liquid, Other Solid; Other Solid, White powder that is insoluble in water; [CAMEO] | |
Record name | LEAD SULFATE | |
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Record name | Sulfuric acid, lead salt (1:?) | |
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Record name | Sulfuric acid, lead salt, tetrabasic | |
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Record name | Sulfuric acid, lead(2+) salt (1:1) | |
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Record name | Lead(II) sulfate | |
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Solubility |
In water, 0.0404 g/100 mL at 25 °C; slightly soluble in alkaline solutions., Soluble in about 2225 parts water; more soluble in nitric acid; soluble in sodium hydroxide, ammonium acetate or tartrate solution; soluble in concentrated hydriodic acid; insoluble in alcohol., In water, 32 mg/L at 15 °C | |
Record name | LEAD SULFATE | |
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Density |
6.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 6.2 g/cu cm | |
Record name | LEAD SULFATE | |
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Record name | LEAD SULFATE | |
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Product Name |
Lead sulfate | |
Color/Form |
White, heavy crystal powder, White monoclinic or rhombic crystals | |
CAS RN |
7446-14-2; 15739-80-7, 7446-14-2, 15739-80-7, 52732-72-6, 90583-07-6 | |
Record name | LEAD SULFATE | |
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Record name | Lead(+2) sulfate | |
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Record name | Sulfuric acid, lead salt (1:?) | |
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Record name | Sulfuric acid, lead salt, tetrabasic | |
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Record name | Sulfuric acid, lead(2+) salt, basic | |
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Record name | Sulfuric acid, lead salt, tetrabasic | |
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Record name | Lead sulphate | |
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Record name | Lead sulphate | |
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Record name | LEAD SULFATE | |
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Melting Point |
2138 °F (USCG, 1999), 1170 °C | |
Record name | LEAD SULFATE | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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Citations
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